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Compound of Interest

Compound Name: Dienogest-d4

Cat. No.: B12415273

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of Dienogest-d4 powder, a deuterated isotopologue of the synthetic progestogen Dienogest.
This document is intended to serve as a valuable resource for professionals in research and
development, quality control, and formulation science by consolidating available data on its
chemical and physical properties.

Given the limited availability of specific experimental data for Dienogest-d4, this guide
leverages data from its non-deuterated counterpart, Dienogest, with the understanding that the
physical properties are expected to be very similar. Deuterium substitution typically has a
minimal impact on bulk physical properties such as melting point and solubility. Any data
pertaining specifically to Dienogest is clearly noted.

Chemical and Physical Properties

The fundamental physical and chemical properties of Dienogest-d4 are summarized in the
table below. This information is crucial for the handling, storage, and formulation of this active
pharmaceutical ingredient.
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Property Value Source
2-((8S,135,14S,17R)-17-
hydroxy-13-methyl-3-oxo-

. 2,3,6,7,8,11,12,13,14,15,16,17

Chemical Name
-dodecahydro-1H-
cyclopenta[a]phenanthren-17-
yl-2,2-d2)acetonitrile-d2

Molecular Formula C20H21D4NO2

Molecular Weight 315.45 g/mol [1]
Crystalline solid (Data for

Appearance _ (2]
Dienogest)

_ _ 210-218 °C (Data for

Melting Point ) [3]
Dienogest)

Storage Temperature 2-8°C Refrigerator [1]

Solubility Profile

The solubility of an active pharmaceutical ingredient is a critical parameter for its formulation
and bioavailability. The following table summarizes the available solubility data for Dienogest in
various solvents. It is anticipated that Dienogest-d4 will exhibit a similar solubility profile.

Solubility (at 25°C unless

Solvent . . Source
otherwise specified)

DMSO 62 mg/mL (199.08 mM) [4]

Ethanol ~20 mg/mL [2]

Dimethylformamide (DMF)

~2 mg/mL

[2]

Water Practically insoluble [31[5]
Ethanol:PBS (pH 7.2) (1:2) ~0.3 mg/mL [2]
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Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible determination of the
physical characteristics of a pharmaceutical powder. The following are standard experimental
protocols that can be applied to characterize Dienogest-d4 powder.

Determination of Melting Point
Methodology:

o Sample Preparation: A small amount of Dienogest-d4 powder is finely ground and packed
into a capillary tube to a height of 2-3 mm.

e Instrumentation: A digital melting point apparatus is used for the determination.

e Procedure:

[e]

The capillary tube containing the sample is placed in the heating block of the apparatus.
o Arapid heating rate is initially used to approach the expected melting point.
o The heating rate is then reduced to 1-2 °C per minute to allow for accurate observation.

o The temperature at which the first drop of liquid appears is recorded as the onset of
melting.

o The temperature at which the entire solid has melted is recorded as the end of melting.

o The melting range is reported as the range between the onset and end of melting.

Solubility Determination by the Shake-Flask Method

Methodology:

o Sample Preparation: An excess amount of Dienogest-d4 powder is added to a known
volume of the selected solvent in a sealed vial.

o Equilibration: The vials are placed in a constant temperature shaker bath (e.g., 25 °C) and
agitated for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12415273?utm_src=pdf-body
https://www.benchchem.com/product/b12415273?utm_src=pdf-body
https://www.benchchem.com/product/b12415273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Sample Analysis:
o After equilibration, the suspension is allowed to settle.

o An aliguot of the supernatant is carefully withdrawn and filtered through a 0.22 um syringe
filter to remove any undissolved solid.

o The concentration of Dienogest-d4 in the filtrate is determined using a validated analytical
method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

o Calculation: The solubility is expressed in mg/mL or mol/L.

Visual Appearance and Description
Methodology:

o Sample Preparation: A small amount of Dienogest-d4 powder is placed on a clean, white
surface or in a clear glass vial.

o Observation: The sample is observed under good lighting conditions.
» Description: The following characteristics are recorded:
o Color: e.g., white, off-white, pale yellow.
o Form: e.qg., crystalline, amorphous, powder.
o Particle characteristics: e.g., fine, granular.
Signaling Pathway and Experimental Workflow
Dienogest Mechanism of Action: Progesterone Receptor

Signaling Pathway

Dienogest exerts its therapeutic effects primarily by acting as an agonist at the progesterone
receptor (PR).[3][6] This interaction triggers a signaling cascade that ultimately modulates gene
expression in target tissues. The following diagram illustrates the simplified signaling pathway.
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Caption: Simplified signaling pathway of Dienogest-d4 via the progesterone receptor.

Experimental Workflow for Physical Characterization

The logical flow of experiments to determine the physical characteristics of a new batch of
Dienogest-d4 powder is outlined in the diagram below.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12415273?utm_src=pdf-body-img
https://www.benchchem.com/product/b12415273?utm_src=pdf-body
https://www.benchchem.com/product/b12415273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: Receive Dienogest-d4 Powder Batch

Visual Appearance
(Color, Form)

:

Melting Point Determination
(Capillary Method)

:

Solubility Profiling
(Shake-Flask Method)

Data Analysis and Comparison
to Specifications

Meets Specs Out|of Specs

End: Release or Reject Batch

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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